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Compound of Interest

Compound Name: alpha-Terpinyl acetate
CAS No.: 8007-35-0
Cat. No.: B10798854
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-terpinyl acetate (a-terpinyl acetate) is a naturally occurring monoterpene ester found in
a variety of essential oils, including cardamom, pine, and lavender. It is widely used in the
fragrance and flavor industries for its pleasant, herbaceous, and floral aroma. In the context of
pharmaceutical and scientific research, a thorough understanding of its spectroscopic
properties is crucial for its identification, quantification, and quality control. This guide provides
a comprehensive overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data for a-terpinyl acetate.

Chemical Structure and Properties:
¢ |[UPAC Name: 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl acetate[1]
e Molecular Formula: C12H2002[1]

e Molecular Weight: 196.29 g/mol [1]
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e CAS Number: 80-26-2[1]

Spectroscopic Data

The following sections present the key spectroscopic data for a-terpinyl acetate in a structured
format to facilitate analysis and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound.

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~5.35 brs 1H =CH
~1.98 S 3H O=C-CHs
~1.95-2.05 m 2H CH:z
~1.80-1.90 m 2H CH2
~1.64 S 3H =C-CHs
~1.50-1.60 m 1H CH
~1.42 s 6H C(CHs)2
~1.20-1.30 m 2H CH:z

Data are estimated from typical values for similar structures and may vary slightly based on
experimental conditions.
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Chemical Shift (8) ppm Assignment
170.32 C=0
133.84 =C(CHs)
120.41 =CH
84.77 O-C(CHs)2
42.67 CH

30.96 CH2
26.44 CH2
23.94 CH:

23.36 =C-CHs
23.31 C(CHs)2
23.15 C(CHs)2
2241 O=C-CHs

Source: PubChem CID 111037[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation.
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Wavenumber (cm~?) Functional Group Vibrational Mode
~2968 C-H (alkane) Stretching

~2925 C-H (alkane) Stretching

~1735 C=0 (ester) Stretching

~1450 C-H (alkane) Bending

~1367 C-H (alkane) Bending

~1245 C-O (ester) Stretching

~1020 C-O (ester) Stretching

Data are interpreted from typical ester and terpene spectra.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound.

miz Relative Intensity (%) Putative Fragment

[M - C2H402]* (Loss of acetic

136 69.98 acid)

121 99.99 [CoH13]*

93 70.98 [C7Ho]*

43 82.49 [CH3CO]J* (Acylium ion)
59 18.52 [CsH7O]*

Source: PubChem CID 111037, NIST[1][2]

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid
sample like a-terpinyl acetate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of a-terpinyl acetate is dissolved
in a deuterated solvent, typically chloroform-d (CDCIs), and transferred to an NMR tube. The
spectrum is acquired on an NMR spectrometer, for instance, a 400 MHz instrument for 1H
NMR. The data is then processed, which includes Fourier transformation, phase correction,
and baseline correction, to obtain the final spectrum.

Infrared (IR) Spectroscopy: For a neat liquid sample, a drop of a-terpinyl acetate is placed
between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film. The
spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. Alternatively, an
Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is
placed directly on the ATR crystal.

Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of a-terpinyl acetate in a
volatile solvent is injected into a gas chromatograph. The compound is separated from other
components on a capillary column and then introduced into the mass spectrometer. Electron
lonization (EI) is a common method used, where the molecules are bombarded with electrons,
causing ionization and fragmentation. The resulting ions are then separated by their mass-to-
charge ratio.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound.
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Caption: Workflow for Spectroscopic Analysis of a-Terpinyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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spectroscopic-data-of-terpinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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